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Compound of Interest

Compound Name: 5-Methyl-3-methylene-2-hexanone

Cat. No.: B143137 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-3-methylene-2-hexanone (CAS No. 1187-87-7) is an unsaturated ketone with

growing significance in various scientific domains.[1][2] It is recognized as a biochemical tool in

proteomics research and identified as an impurity in the antipsychotic drug Tetrabenazine.[1][2]

Its unique molecular structure, featuring both a ketone functional group and a methylene group,

makes it a versatile intermediate in chemical synthesis and polymer production.[3] Given its

specific chemical characteristics and potential reactivity, adherence to stringent handling and

storage protocols is paramount to ensure laboratory safety, experimental integrity, and the well-

being of research personnel.

This document provides a comprehensive guide to the safe handling and storage of 5-Methyl-
3-methylene-2-hexanone, drawing upon its known chemical properties and established safety

protocols for structurally related unsaturated ketones. The procedures outlined herein are

designed to provide a self-validating system of safety and quality control for researchers and

professionals in drug development.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 5-Methyl-3-methylene-2-
hexanone is fundamental to its safe handling. These properties dictate the necessary

precautions for storage, use, and disposal.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b143137?utm_src=pdf-interest
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven5896-5-methyl-3-methylene-2-hexanone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92273285.htm
https://www.echemi.com/products/pid_Seven5896-5-methyl-3-methylene-2-hexanone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92273285.htm
https://www.vulcanchem.com/product/vc21179484
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H14O [1][3][4]

Molecular Weight 126.20 g/mol [3][4]

Appearance Transparent, colorless liquid [1][3]

Boiling Point 125-128 °C (at 730 Torr) [1][3]

Flash Point 54.1 ± 11.9 °C [1][3]

Density 0.824 ± 0.06 g/cm³ (Predicted) [1][3]

Vapor Pressure 1.5 mmHg at 25°C [1][3]

Solubility
Soluble in chloroform, slightly

soluble in methanol.
[1][3]

Hazard Identification and Risk Assessment
While a specific, comprehensive safety data sheet (SDS) for 5-Methyl-3-methylene-2-
hexanone is not widely available, its structural classification as an α,β-unsaturated ketone

suggests potential hazards that must be carefully managed.[5][6] The primary risks are

associated with its flammability and potential for irritation.

Flammability
With a flash point of approximately 54°C, 5-Methyl-3-methylene-2-hexanone is a combustible

liquid.[1][3] Vapors may form flammable mixtures with air, particularly at elevated temperatures.

Health Hazards
Unsaturated ketones can be irritants to the skin, eyes, and respiratory tract.[6][7] Inhalation of

vapors may cause respiratory irritation. Prolonged or repeated skin contact may lead to

dermatitis.

Reactivity
The presence of a carbon-carbon double bond and a carbonyl group makes this compound

susceptible to various chemical reactions.[3] It may be sensitive to light and air, potentially
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leading to polymerization or oxidation over time.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Methyl-3-methylene-2-hexanone to

minimize exposure and ensure personal safety.

Required Personal Protective Equipment

Safety Goggles or Face Shield

Chemical-Resistant Gloves
(Nitrile or Neoprene)

Laboratory Coat

Use in a Fume Hood

Researcher

Wear

Wear

Wear

Work Under

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment for handling 5-Methyl-3-methylene-2-
hexanone.

Handling Procedures
Adherence to the following step-by-step protocols is crucial for the safe handling of 5-Methyl-3-
methylene-2-hexanone in a laboratory setting.

Receiving and Unpacking
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Inspect Container: Upon receipt, visually inspect the container for any signs of damage or

leakage.

Verify Labeling: Confirm that the container is clearly labeled with the chemical name, CAS

number, and appropriate hazard warnings.

Transport to Storage: Transport the unopened container to the designated storage area,

using a secondary container if necessary.

Unpacking: Unpack the container in a well-ventilated area, preferably within a chemical fume

hood.

General Handling
Ventilation: Always handle 5-Methyl-3-methylene-2-hexanone in a properly functioning

chemical fume hood to minimize inhalation of vapors.[7][8]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

potential sources of ignition.[9][10] Use non-sparking tools and explosion-proof equipment

where necessary.[8][9]

Static Discharge: Take precautionary measures against static discharge, especially when

transferring large quantities.[9][10] Grounding and bonding of containers and receiving

equipment is recommended.[8]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[7] In case of accidental

contact, follow the first-aid measures outlined in Section 7.

Aliquotting: When transferring or aliquotting the chemical, use appropriate glassware and

dispensing tools. Avoid creating aerosols.

Storage Procedures
Proper storage is critical to maintaining the stability and purity of 5-Methyl-3-methylene-2-
hexanone and preventing hazardous situations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://aksci.com/sds/4339BB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w329002?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w329002?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w329002?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://aksci.com/sds/4339BB_SDS.pdf
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Storage Area

Well-Ventilated Cool, Dry Location
(Store below +30°C)

Away from Heat and
Ignition Sources

Segregated from
Incompatible Materials Tightly Sealed Original Container

Click to download full resolution via product page

Caption: Hierarchy of storage requirements for 5-Methyl-3-methylene-2-hexanone.

Storage Conditions
Temperature: Store in a cool, dry, and well-ventilated place.[7][10][11] It is recommended to

store below +30°C.[11]

Container: Keep the container tightly closed to prevent evaporation and contamination.[7][9]

[10] Store in the original container if possible.

Incompatible Materials: Segregate from strong oxidizing agents, strong bases, and strong

reducing agents.[8]

Spill and Waste Management
Prompt and appropriate action is necessary in the event of a spill.

Spill Response
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth. Do not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable container for disposal.
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated materials, including absorbent pads and empty containers, should be treated

as hazardous waste.

Emergency and First-Aid Procedures

In Case of Exposure

Immediate Actions

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and Water

Eye Contact

Rinse with Water for 15 mins

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 5-Methyl-3-methylene-2-hexanone.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes.[8][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b143137?utm_src=pdf-body-img
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[8][10]

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Seek immediate medical attention.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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